Cas no 2034393-01-4 (5-(3,3-difluoropyrrolidine-1-carbonyl)-2-methylpyridine)

• Product Name: 5-(3,3-difluoropyrrolidine-1-carbonyl)-2-methylpyridine
• CAS No: 2034393-01-4
• MF: C₁₁H₁₂F₂N₂O
• MW: 226.222589492798
• CID: 6206331
• PubChem ID: 122160659
• Update Time: 2025-05-22

5-(3,3-difluoropyrrolidine-1-carbonyl)-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-(3,3-difluoropyrrolidine-1-carbonyl)-2-methylpyridine
• F6572-1138
• (3,3-difluoropyrrolidin-1-yl)(6-methylpyridin-3-yl)methanone
• (3,3-difluoropyrrolidin-1-yl)-(6-methylpyridin-3-yl)methanone
• 2034393-01-4
• AKOS032469224

• Inchi： 1S/C11H12F2N2O/c1-8-2-3-9(6-14-8)10(16)15-5-4-11(12,13)7-15/h2-3,6H,4-5,7H2,1H3
• InChI Key： CYKZJUOMSKNYCF-UHFFFAOYSA-N
• SMILES： FC1(CN(C(C2C=NC(C)=CC=2)=O)CC1)F

Computed Properties

• Exact Mass: 226.09176933g/mol
• Monoisotopic Mass: 226.09176933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 33.2Ų

Additional information on 5-(3,3-difluoropyrrolidine-1-carbonyl)-2-methylpyridine

Comprehensive Overview of 5-(3,3-difluoropyrrolidine-1-carbonyl)-2-methylpyridine (CAS No. 2034393-01-4)

In the rapidly evolving field of pharmaceutical and agrochemical research, 5-(3,3-difluoropyrrolidine-1-carbonyl)-2-methylpyridine (CAS No. 2034393-01-4) has emerged as a compound of significant interest. This molecule, characterized by its unique difluoropyrrolidine and methylpyridine moieties, is being extensively studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

The compound’s carbonyl linkage and heterocyclic framework contribute to its stability and reactivity, making it a valuable intermediate in synthetic chemistry. Recent studies highlight its role in the development of novel kinase inhibitors and GPCR modulators, addressing pressing medical needs such as oncology and neurological disorders. Its fluorinated pyrrolidine segment is also a focal point for agrochemical innovations, where fluorine substitution often improves pesticidal activity and environmental persistence.

From a commercial perspective, 5-(3,3-difluoropyrrolidine-1-carbonyl)-2-methylpyridine is gaining traction due to its scalability in production. Manufacturers are optimizing routes to achieve high yields while minimizing waste, aligning with global sustainability goals. Analytical techniques like HPLC and NMR are routinely employed to ensure purity, a critical factor for regulatory compliance in pharmaceuticals. The compound’s CAS No. 2034393-01-4 serves as a unique identifier, facilitating seamless procurement and literature tracking across databases.

In the context of AI-driven drug discovery, this compound exemplifies how computational models predict ADMET properties (absorption, distribution, metabolism, excretion, and toxicity) to accelerate lead optimization. Searches for "fluorinated pyridine derivatives" and "pyrrolidine-based scaffolds" have surged, reflecting growing academic and industrial curiosity. Furthermore, its potential in bioconjugation and proteolysis-targeting chimeras (PROTACs) underscores its relevance in next-generation therapeutics.

Environmental and safety profiles of 5-(3,3-difluoropyrrolidine-1-carbonyl)-2-methylpyridine are rigorously evaluated to meet REACH and FDA guidelines. Its low ecotoxicity and biodegradability make it a candidate for "green chemistry" initiatives. As patent filings increase, the compound’s intellectual property landscape is becoming a hotspot for competitive analysis, with queries like "CAS 2034393-01-4 supplier" and "difluoropyrrolidine synthesis" trending in search engines.

Looking ahead, the integration of machine learning in molecular design promises to unlock further applications for this compound. Whether in precision medicine or crop protection, its multifaceted utility positions it as a cornerstone in modern chemical innovation. Collaborative efforts between academia and industry will likely drive breakthroughs, solidifying its place in the scientific lexicon.